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Liposomes Using the Non-ionic Dialyzable
Detergent MEGA-10
Audience: Researchers, scientists, and drug development professionals.

Introduction: The Detergent Dialysis Method for
Liposome Formation
Liposomes are artificially prepared vesicles composed of a lipid bilayer that are invaluable in

pharmaceutical sciences as carriers for targeted drug and gene delivery.[1][2] Their ability to

encapsulate both hydrophilic and hydrophobic agents, combined with their biocompatibility,

makes them a primary focus in nanomedicine development.[3][4] Numerous methods exist for

liposome preparation, broadly classified into hydration methods and bulk methods that utilize

organic solvents.[5][6]

Among these, the detergent depletion technique stands out as a gentle and effective method

for producing homogeneous small unilamellar vesicles (SUVs), particularly when incorporating
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sensitive biological macromolecules like membrane proteins.[1][2] This method avoids the

mechanical stress of sonication and the use of potentially harsh organic solvents inherent in

other techniques.[7][8]

The core principle involves solubilizing phospholipids with a detergent to form mixed micelles.

Subsequent removal of the detergent forces the lipids to self-assemble into stable, unilamellar

liposomes.[1] The choice of detergent is critical for the success of this method. An ideal

detergent should have a high critical micelle concentration (CMC) to facilitate its removal, be

non-ionic to avoid interference with charged lipids or proteins, and effectively solubilize the lipid

membrane without causing denaturation of embedded proteins.[9] MEGA-10 (N-decanoyl-N-
methylglucamine) is a non-ionic detergent that excellently fits these criteria, making it a

superior choice for the controlled preparation of liposomes and proteoliposomes.[10][11] This

guide provides a deep dive into the principles and a detailed protocol for using MEGA-10 in

liposome preparation.

Principle of the Method: From Mixed Micelles to
Vesicles
The formation of liposomes using MEGA-10 is a self-assembly process driven by the controlled

removal of the detergent from a solution of lipid-detergent mixed micelles.[1][12]

Solubilization: Initially, the chosen lipids (e.g., in the form of a dry film) are hydrated with an

aqueous buffer containing MEGA-10 at a concentration significantly above its Critical Micelle

Concentration (CMC). The CMC is the concentration above which surfactant molecules

aggregate to form micelles.[13] Above the CMC, MEGA-10 efficiently partitions into the lipid

bilayers, disrupting them to form thermodynamically stable, globular mixed micelles where

both lipid and detergent molecules coexist.[9]

Detergent Removal (Dialysis): The mixed micelle solution is placed into a dialysis cassette

with a specific molecular weight cutoff (MWCO) and dialyzed against a large volume of

detergent-free buffer. Because of its relatively high CMC and small monomer size, MEGA-10

monomers can freely pass through the dialysis membrane, while the larger mixed micelles

are retained.[1][14]

Micelle-to-Vesicle Transition (MVT): As the concentration of free MEGA-10 monomers in the

dialysis bag drops, the equilibrium shifts, causing detergent molecules to dissociate from the
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mixed micelles to replenish the monomer pool.[1] This progressive depletion of detergent

makes the mixed micelles increasingly lipid-rich and unstable. Once a critical lipid-to-

detergent ratio is reached, the micelles fuse and rearrange, leading to the spontaneous

formation of unilamellar vesicles (liposomes) to shield the hydrophobic lipid tails from the

aqueous environment.[12] The final size of the liposomes can be influenced by factors such

as the initial lipid-to-detergent ratio and the rate of detergent removal.[15]

Physicochemical Properties of MEGA-10
MEGA-10 is a glucamide-based non-ionic detergent valued for its mild solubilizing properties

and high CMC, which simplifies its removal.[9] Its characteristics are ideal for the reconstitution

of membrane proteins and the formation of well-defined liposomes.[10][14]

Property Value Source(s)

Full Chemical Name
N-Decanoyl-N-

methylglucamine
[11]

Molecular Formula C₁₇H₃₅NO₆ [10]

Molecular Weight 349.5 g/mol [10]

Type Non-ionic Detergent [11]

Critical Micelle Concentration

(CMC)
4.88 - 7 mM [10][11]

Appearance White Crystalline Solid [10][11]

Key Features

Water soluble; easily removed

by dialysis; transparent in the

UV region.

[9][11][16]

Experimental Workflow for Liposome Preparation
The overall process for preparing liposomes using MEGA-10 via the detergent dialysis method

is illustrated below. The workflow ensures a gentle transition from a solubilized lipid state to

fully formed vesicular structures.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36781748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1148339/
https://www.researchgate.net/figure/Detergent-concentration-during-nanoparticle-formation-dictates-the-equilibrium-size-of_fig1_382565898
https://www.dojindo.com/EUROPE/products/M016/
https://www.caymanchem.com/product/25703/mega-10
https://pmc.ncbi.nlm.nih.gov/articles/PMC4004220/
https://www.gbiosciences.com/Protein-Research/MEGA-10
https://www.caymanchem.com/product/25703/mega-10
https://www.caymanchem.com/product/25703/mega-10
https://www.gbiosciences.com/Protein-Research/MEGA-10
https://www.caymanchem.com/product/25703/mega-10
https://www.gbiosciences.com/Protein-Research/MEGA-10
https://www.caymanchem.com/product/25703/mega-10
https://www.gbiosciences.com/Protein-Research/MEGA-10
https://www.dojindo.com/EUROPE/products/M016/
https://www.gbiosciences.com/Protein-Research/MEGA-10
https://www.aatbio.com/resources/biological-detergents-properties-and-applications/mega-10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Mixture in
Organic Solvent

Step 1: Create Thin Lipid Film
(Solvent Evaporation)

Rotary or N₂ Evaporation

Step 2: Solubilization
(Add MEGA-10 Buffer > CMC)

Hydration & Incubation

Lipid-Detergent
Mixed Micelles

Step 3: Detergent Removal
(Dialysis)

Dialyze against
detergent-free buffer

Self-Assembly into
Multilamellar/Large Vesicles (MLVs/LUVs)

Micelle-to-Vesicle Transition

Step 4 (Optional): Sizing
(Extrusion)

Pass through
polycarbonate membrane

Homogeneous Small
Unilamellar Vesicles (SUVs)

Without Sizing

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1240394/docs?utm_src=pdf-body-img#application-of-mega-10-in-liposome-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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